Cas no 99758-98-2 (Benzene, 1-(1,1-dimethylethyl)-3-iodo-5-methyl-2,4,6-trinitro-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-3-iodo-5-methyl-2,4,6-trinitro-
• CAS No: 99758-98-2
• MF: C₁₁H₁₂IN₃O₆
• MW: 409.133955001831
• CID: 750076
• PubChem ID: 71332181
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-iodo-5-methyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-3-iodo-5-methyl-2,4,6-trinitro-
• 1-tert-butyl-3-iodo-5-methyl-2,4,6-trinitrobenzene
• 99758-98-2
• DTXSID80760675

• Inchi： 1S/C11H12IN3O6/c1-5-8(13(16)17)6(11(2,3)4)10(15(20)21)7(12)9(5)14(18)19/h1-4H3
• InChI Key： QAAUFXPZYUFXOF-UHFFFAOYSA-N
• SMILES： IC1C(=C(C)C(=C(C=1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 408.97708g/mol
• Monoisotopic Mass: 408.97708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 138Ų